Cas no 1219907-17-1 (1-4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl-4-(furan-2-carbonyl)piperazine)

• Product Name: 1-4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl-4-(furan-2-carbonyl)piperazine
• CAS No: 1219907-17-1
• MF: C₂₀H₁₈FN₃O₃
• MW: 367.373628139496
• CID: 6349884
• PubChem ID: 49677398
• Update Time: 2025-10-30

1-4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl-4-(furan-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl-4-(furan-2-carbonyl)piperazine
• SR-01000926097-1
• [4-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]piperazin-1-yl]-(furan-2-yl)methanone
• 1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]-4-(furan-2-carbonyl)piperazine
• AKOS024527078
• SR-01000926097
• VU0527710-1
• F5882-6365
• (4-(4-fluorophenyl)-1H-pyrrol-2-yl)(4-(furan-2-carbonyl)piperazin-1-yl)methanone
• 1219907-17-1

• Inchi： 1S/C20H18FN3O3/c21-16-5-3-14(4-6-16)15-12-17(22-13-15)19(25)23-7-9-24(10-8-23)20(26)18-2-1-11-27-18/h1-6,11-13,22H,7-10H2
• InChI Key： QNRODNRVGNLMIY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CNC(=C1)C(N1CCN(C(C2=CC=CO2)=O)CC1)=O

Computed Properties

• Exact Mass: 367.13321961g/mol
• Monoisotopic Mass: 367.13321961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl-4-(furan-2-carbonyl)piperazine

Compound CAS No. 1219907-17-1: 1-4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl-4-(furan-2-carbonyl)piperazine

The compound with CAS No. 1219907-17-1, known as 1-4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl-4-(furan-2-carbonyl)piperazine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting various disease states, including neurodegenerative disorders and cancer.

The molecular structure of 1-4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl-4-(furan-2-carbonyl)piperazine is characterized by a piperazine ring, which serves as a central scaffold. This scaffold is substituted with two distinct groups: a 4-fluorophenyl moiety and a furan-based substituent. The presence of these groups introduces both electronic and steric effects, which are critical for modulating the compound's pharmacokinetic properties and bioactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a multi-step process involving coupling reactions and cyclization. Researchers have optimized the synthesis pathway to enhance yield and purity, making it more accessible for large-scale production. The use of microwave-assisted synthesis has further accelerated the process, reducing reaction times while maintaining high-quality standards.

In terms of biological activity, 1-4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl-4-(furan-2-carbonyl)piperazine has demonstrated potent inhibitory effects on key enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These enzymes are central to the progression of Alzheimer's disease, making this compound a promising candidate for drug development in this area.

Preliminary in vitro studies have revealed that the compound exhibits excellent solubility and stability under physiological conditions, which are essential for effective drug delivery. Additionally, its ability to cross the blood-brain barrier (BBB) has been validated through both computational modeling and experimental assays, further underscoring its potential as a CNS-targeted therapeutic agent.

The incorporation of a furan-based substituent into the molecular structure has been shown to enhance the compound's antioxidant properties. This feature is particularly advantageous in combating oxidative stress, a hallmark of numerous pathological conditions, including cardiovascular diseases and inflammatory disorders.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on evaluating the safety profile of CAS No. 1219907-17-1. Preclinical toxicology studies have indicated minimal adverse effects at therapeutic concentrations, suggesting a favorable safety margin for human use.

In conclusion, 1-4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl-4-(furan-2-carbonyl)piperazine represents a cutting-edge molecule with immense potential in the field of medicinal chemistry. Its unique structural features, coupled with its promising biological activities, position it as a leading candidate for the development of innovative therapeutic agents. Ongoing research continues to explore its full potential across diverse therapeutic areas, paving the way for groundbreaking advancements in healthcare.